Cas no 1807075-05-3 (3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1807075-05-3
• MF: C₆H₃ClF₂INO
• MW: 305.448399782181
• CID: 4866167
• Update Time: 2025-05-20

3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C6H3ClF2INO/c7-3-4(10)2(5(8)9)1-11-6(3)12/h1,5H,(H,11,12)
• InChI Key： KMQOXXVSSLZTRO-UHFFFAOYSA-N
• SMILES： IC1=C(C(NC=C1C(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine

Introduction to 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1807075-05-3)

3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1807075-05-3) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with chloro, difluoromethyl, hydroxyl, and iodine functional groups, exhibits unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules. The strategic arrangement of these substituents imparts distinct reactivity and binding affinity, which are critical for designing compounds with therapeutic potential.

The structural features of 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine position it as a versatile intermediate in synthetic organic chemistry. The presence of both electron-withdrawing and electron-donating groups allows for diverse chemical transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and palladium-mediated cross-coupling processes. These reactions are fundamental in constructing more complex molecular architectures, enabling the synthesis of pharmacophores with enhanced biological activity.

In recent years, the pharmaceutical industry has shown increasing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines serve as key motifs in many drugs used to treat various diseases, including cancer, infectious diseases, and neurological disorders. The specific substitution pattern in 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine makes it an attractive building block for drug discovery campaigns. For instance, the iodine atom provides a handle for palladium-catalyzed coupling reactions, facilitating the introduction of additional functional groups that can modulate biological activity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine make it a promising candidate for such applications. The chloro and difluoromethyl groups can enhance binding affinity to the active site of kinases, while the hydroxyl group can participate in hydrogen bonding interactions with key residues.

Recent studies have also explored the use of 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine as a precursor in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. The compound’s reactivity allows for the introduction of groups that can interact with viral targets, such as proteases or polymerases. For example, modifications at the hydroxyl or chloro positions can lead to derivatives with enhanced antiviral activity against RNA viruses.

The synthesis of 3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine derivatives, functional group interconversions such as halogenation, fluorination, and hydroxylation are employed to achieve the desired structure. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting material for further derivatization.

The compound’s properties also make it suitable for use in material science applications beyond pharmaceuticals. For instance, its ability to undergo cross-coupling reactions allows for the construction of conjugated polymers with applications in organic electronics. These polymers can be used in light-emitting diodes (LEDs), solar cells, and sensors due to their electronic properties.

In conclusion,3-Chloro-5-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1807075-05-3) is a multifaceted compound with significant potential in drug discovery and material science. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable tool for researchers seeking to develop novel therapeutic agents or advanced materials. As synthetic methodologies continue to evolve, the applications of this compound are likely to expand further, reinforcing its importance in modern chemical research.